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Compound of Interest

Compound Name: 2-Methyl-4-oxopentanal

Cat. No.: B14717559

An In-depth Technical Guide to 2-Methyl-4-
oxopentanal

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and reactivity of 2-Methyl-4-oxopentanal, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

2-Methyl-4-oxopentanal is an organic compound that contains both an aldehyde and a ketone
functional group.[1][2] Its bifunctional nature contributes to its unique reactivity.[1] The
compound features a methyl group at the second carbon position and a carbonyl group at the
fourth position.[1]

Table 1: Physicochemical Properties of 2-Methyl-4-oxopentanal
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Property Value Source
IUPAC Name 2-methyl-4-oxopentanal [11[3]
CAS Number 23260-39-1 [1][3]
Molecular Formula C6H1002 [11[3114]
Molecular Weight 114.14 g/mol [11[3114]
Exact Mass 114.068079557 g/mol [11[31[4]
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Chemical Structure

The structure of 2-Methyl-4-oxopentanal consists of a five-carbon pentanal backbone with a

methyl group substituted at the C-2 position and a ketone (oxo) group at the C-4 position.

Caption: Chemical structure of 2-Methyl-4-oxopentanal.

Experimental Protocols: Synthesis

Several synthetic routes can produce 2-Methyl-4-oxopentanal.[1] The following are

generalized methodologies.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://www.smolecule.com/products/s15308832
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-oxopentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-methyl-4-oxopentanal
https://www.smolecule.com/products/s15308832
https://www.smolecule.com/products/s15308832
https://www.benchchem.com/product/b14717559?utm_src=pdf-body
https://www.benchchem.com/product/b14717559?utm_src=pdf-body
https://www.benchchem.com/product/b14717559?utm_src=pdf-body
https://www.smolecule.com/products/s15308832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14717559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

a) Aldol Condensation: This method involves the base-catalyzed reaction of acetaldehyde with
propionaldehyde.[1]

» Reactants: Acetaldehyde, Propionaldehyde.
o Catalyst: A suitable base (e.g., sodium hydroxide).

e General Procedure:

o

A solution of the base in a suitable solvent (e.g., water or ethanol) is prepared and cooled.

o A mixture of acetaldehyde and propionaldehyde is added dropwise to the cooled catalyst
solution with constant stirring.

o The reaction is allowed to proceed at a controlled temperature until completion.
o The reaction mixture is then neutralized with an acid.

o The product is extracted using an organic solvent, and the solvent is subsequently
removed under reduced pressure.

o Purification is typically achieved through distillation.

b) Oxidation of a Primary Alcohol: This synthesis starts with the corresponding primary alcohol,
2-methyl-4-oxopentan-1-ol.

o Starting Material: 2-methyl-4-pentanol.
o Oxidizing Agents: Potassium permanganate (KMnO4) or chromic acid (H2CrO4).[1]
e General Procedure:

o The alcohol is dissolved in a suitable solvent (e.g., acetone or dichloromethane).

o The oxidizing agent is added portion-wise or as a solution to the alcohol at a controlled
temperature, often in an ice bath to manage the exothermic reaction.
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The mixture is stirred until the reaction is complete, which can be monitored by techniques

[e]

like thin-layer chromatography (TLC).

The reaction is quenched, and the solid byproducts (e.g., manganese dioxide) are filtered
off.

[e]

[e]

The filtrate is worked up by extraction and washing.

o

The final product is purified, typically by distillation.

Synthesis of 2-Methyl-4-oxopentanal

Oxidation
(e.g., KMnO4)

Aldol Condensation

( )w

Click to download full resolution via product page

Caption: Simplified synthesis pathways for 2-Methyl-4-oxopentanal.

Reactivity and Chemical Reactions

The presence of both aldehyde and ketone functional groups makes 2-Methyl-4-oxopentanal
a reactive molecule capable of undergoing a variety of chemical transformations.[1]

» Nucleophilic Addition: The electrophilic carbonyl carbons of both the aldehyde and ketone
groups are susceptible to attack by nucleophiles, leading to the formation of alcohols or other
derivatives.[1]

e Condensation Reactions: It can react with amines to form imines or with alcohols to yield
acetals.[1]

o Oxidation: The aldehyde group can be selectively oxidized to a carboxylic acid using
appropriate oxidizing agents.[1]
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Applications

2-Methyl-4-oxopentanal serves as a valuable compound in several industrial and research
areas.

o Flavoring Agents: Due to its characteristic odor, it has potential applications in the food and
fragrance industries.[1]

o Chemical Intermediate: It is a useful intermediate in the synthesis of more complex
molecules, including pharmaceuticals and agrochemicals.[1]

o Research Chemical: Its reactivity makes it a subject of study in organic chemistry for
investigating reaction mechanisms involving carbonyl compounds.[1] Interaction studies with
biological molecules like proteins and nucleic acids are crucial for understanding its potential
biochemical implications and toxicity.[1]

Safety and Handling

While a specific, detailed safety data sheet for 2-Methyl-4-oxopentanal was not found in the
provided search results, general precautions for handling volatile aldehydes and ketones
should be observed. Similar compounds can cause skin and eye irritation and may be harmful
if inhaled or ingested.[5] Therefore, it is recommended to handle this chemical in a well-
ventilated area, such as a fume hood, and to wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.

Disclaimer: This guide is intended for informational purposes for a technical audience. All
laboratory work should be conducted with a thorough understanding of the specific hazards of
the chemicals involved and in accordance with institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Methyl-4-oxopentanal chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14717559#2-methyl-4-oxopentanal-chemical-

properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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